Cas no 1085704-77-3 (4-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile)

• Product Name: 4-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile
• CAS No: 1085704-77-3
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• CID: 4511820
• PubChem ID: 70942796
• Update Time: 2025-05-21

4-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]methyl]-
• 4-((4-(Hydroxymethyl)-1h-1,2,3-triazol-1-yl)methyl)benzonitrile
• 1-(4-Cyanobenzyl)-4-(hydroxymethyl)-1H-1,2,3-triazole
• AKOS022461090
• 1085704-77-3
• F1907-2907
• starbld0020887
• 4-[[4-(hydroxymethyl)triazol-1-yl]methyl]benzonitrile
• SCHEMBL13573693
• 4-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile

• Inchi： 1S/C11H10N4O/c12-5-9-1-3-10(4-2-9)6-15-7-11(8-16)13-14-15/h1-4,7,16H,6,8H2
• InChI Key： QNVLOAWAVUSOQA-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CN2C=C(CO)N=N2)C=C1

Computed Properties

• Exact Mass: 214.08546096Da
• Monoisotopic Mass: 214.08546096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.7Ų

Additional information on 4-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile

4-((4-(Hydroxymethyl)-1H-1,2,3-Triazol-1-yl)methyl)benzonitrile: A Comprehensive Overview

The compound 4-((4-(Hydroxymethyl)-1H-1,2,3-Triazol-1-yl)methyl)benzonitrile, identified by the CAS number CAS No. 1085704-77-3, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. Its structure comprises a benzonitrile group attached to a triazole ring, which is further substituted with a hydroxymethyl group. This combination of functional groups endows the molecule with versatile reactivity and intriguing properties.

Recent studies have highlighted the importance of benzonitrile derivatives in medicinal chemistry, particularly in the design of bioactive compounds. The presence of the triazole ring in this molecule is noteworthy, as triazoles are known for their ability to act as hydrogen bond donors and acceptors, which can enhance the bioavailability of drugs. Furthermore, the hydroxymethyl group introduces additional flexibility and reactivity to the molecule, making it a promising candidate for further functionalization.

The synthesis of 4-((4-(Hydroxymethyl)-1H-1,2,3-Triazol-1-yl)methyl)benzonitrile involves a multi-step process that typically begins with the preparation of intermediate compounds. Researchers have employed various methodologies, including click chemistry reactions and nucleophilic substitution strategies, to efficiently construct this molecule. The use of copper catalysts in click chemistry has been particularly effective in forming the triazole ring under mild conditions.

In terms of applications, this compound has shown potential in the field of materials science. Its ability to form supramolecular assemblies through hydrogen bonding has been explored for applications in self-healing materials and stimuli-responsive systems. Additionally, preliminary studies suggest that this compound may exhibit antimicrobial properties, making it a candidate for further investigation in pharmacology.

The structural versatility of CAS No. 1085704-77-3 has also led to its use as a building block in more complex molecular architectures. By modifying the hydroxymethyl group or introducing additional substituents on the benzonitrile ring, researchers can tailor the properties of this compound for specific applications. Such modifications have been successfully implemented in recent studies aimed at developing advanced materials with tailored electronic properties.

In conclusion, 4-((4-(Hydroxymethyl)-1H-1,2,3-Triazol-1-yl)methyl)benzonitrile represents a valuable addition to the arsenal of organic compounds available for scientific research. Its unique structure and functional groups make it a versatile molecule with potential applications across multiple disciplines. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.